Cas no 1485739-74-9 (Methyl 3-ethoxy-2-(methylamino)propanoate)

• Product Name: Methyl 3-ethoxy-2-(methylamino)propanoate
• CAS No: 1485739-74-9
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• CID: 4727373
• Update Time: 2025-06-12

Methyl 3-ethoxy-2-(methylamino)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-ethoxy-2-(methylamino)propanoate
• methyl O-ethyl-N-methylserinate
• Methyl 3-ethoxy-2-(methylamino)propanoate

• Inchi： 1S/C7H15NO3/c1-4-11-5-6(8-2)7(9)10-3/h6,8H,4-5H2,1-3H3
• InChI Key： OCAJGQKUZCEOIS-UHFFFAOYSA-N
• SMILES： O(CC)CC(C(=O)OC)NC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 116
• XLogP3: 0
• Topological Polar Surface Area: 47.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 3-ethoxy-2-(methylamino)propanoate

Introduction to Methyl 3-ethoxy-2-(methylamino)propanoate (CAS No. 1485739-74-9)

Methyl 3-ethoxy-2-(methylamino)propanoate, identified by its Chemical Abstracts Service (CAS) number CAS No. 1485739-74-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, featuring a unique structural framework with both ethoxy and methylamino functional groups, has garnered attention for its potential applications in drug development and synthetic chemistry.

The molecular structure of Methyl 3-ethoxy-2-(methylamino)propanoate consists of a propanoate backbone modified by the introduction of an ethoxy group at the third carbon and a methylamino group at the second carbon. This configuration imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. The presence of both electron-withdrawing and electron-donating groups enhances its reactivity, making it a versatile building block in organic synthesis.

In recent years, there has been growing interest in the development of novel compounds with tailored biological activities. Methyl 3-ethoxy-2-(methylamino)propanoate has been explored as a precursor in the synthesis of various pharmacologically active agents. Its structural features suggest potential utility in the creation of molecules targeting specific biological pathways, particularly those involving neurotransmitter systems and inflammatory responses.

One of the most compelling aspects of Methyl 3-ethoxy-2-(methylamino)propanoate is its role in the development of novel therapeutic agents. Researchers have leveraged its unique structural motifs to design compounds with enhanced binding affinity and selectivity for biological targets. For instance, derivatives of this compound have been investigated for their potential as monoamine oxidase (MAO) inhibitors, which are known to have therapeutic implications in treating neurological disorders such as depression and Parkinson's disease.

The synthesis of Methyl 3-ethoxy-2-(methylamino)propanoate involves multi-step organic reactions that highlight its importance as a synthetic intermediate. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the propanoate core. Subsequent functionalization steps introduce the ethoxy and methylamino groups, often through nucleophilic substitution or condensation reactions. These synthetic routes underscore the compound's significance in facilitating the construction of complex molecular architectures.

The chemical properties of Methyl 3-ethoxy-2-(methylamino strong>)propanoate make it particularly useful in medicinal chemistry applications. Its solubility characteristics, reactivity profile, and stability under various conditions all contribute to its appeal as a synthetic intermediate. Furthermore, its ability to undergo further functionalization allows for the creation of a diverse array of derivatives with tailored biological activities.

In conclusion, Methyl 3-ethoxy strong >-2-(methylamino strong >)propanoate (CAS No. 1485739-74-9) represents a significant advancement in the field of chemical and pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, its importance is likely to grow, contributing to the development of novel therapeutic agents that address unmet medical needs.